Cas no 15988-11-1 (4-Phenyl-1,2,4-triazolidine-3,5-dione)

• Product Name: 4-Phenyl-1,2,4-triazolidine-3,5-dione
• CAS No: 15988-11-1
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD00005226
• CID: 50278
• PubChem ID: 85229
• Update Time: 2025-11-06

4-Phenyl-1,2,4-triazolidine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-1,2,4-triazolidine-3,5-dione
• 4-Phenylurazole
• 4-PHENYL-(1,2,4)TRIAZOLIDINE-3,5-DIONE
• Ph-Ur for e-Y-CLICK
• Urazole, 4-phenyl-
• 1,2,4-Triazolidine-3,5-dione, 4-phenyl-
• Bicarbamimide, N-phenyl-
• 4-PHENYL URAZOLE
• 9V4N9J1BIH
• GOSUFRDROXZXLN-UHFFFAOYSA-N
• 4-Phenylurazol
• 4-phenyl-urazole
• NSC93432
• NCIOpen2_001359
• Oprea1_076157
• MLS000696456
• KSC297Q5N
• BDBM7832
• Triazolidinedione Derivative 31
• GOSUFRDROXZXLN-UHFFFAO
• FT-0619416
• NSC-93432
• A810083
• J-640146
• HMS2732F12
• 4-phenyl-[1,2,4]triazolidine-3,5-dione
• SY019481
• 4-Phenyl-1,2,4-triazolidine-3,5-dione #
• 4-Phenylurazole, 98%
• SCHEMBL447261
• EINECS 240-127-0
• GOSUFRDROXZXLN-UHFFFAOYSA-
• AC-30701
• NS00025206
• CS-W017372
• J-800150
• SMR000336567
• DS-2482
• DTXSID5065988
• UNII-9V4N9J1BIH
• 1,4-Triazolidine-3,5-dione, 4-phenyl-
• 7W-0875
• 4-phenyl-3,5-dioxo-1,2,4-triazolidine
• 4-phenyl-1,2,4-triazolane-3,5-dione
• AKOS003238454
• MFCD00005226
• NCGC00246559-01
• CHEMBL224287
• EN300-216584
• P1160
• O11279
• NSC 93432
• W-107983
• InChI=1/C8H7N3O2/c12-7-9-10-8(13)11(7)6-4-2-1-3-5-6/h1-5H,(H,9,12)(H,10,13)
• 4-(4-HEXYLOXYBENZOYLOXY)BENZOICACID
• 15988-11-1
• HY-W016656

• MDL： MFCD00005226
• Inchi： 1S/C8H7N3O2/c12-7-9-10-8(13)11(7)6-4-2-1-3-5-6/h1-5H,(H,9,12)(H,10,13)
• InChI Key： GOSUFRDROXZXLN-UHFFFAOYSA-N
• SMILES： O=C1NNC(N1C1C=CC=CC=1)=O
• BRN： 163361

Computed Properties

• Exact Mass: 177.05400
• Monoisotopic Mass: 177.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.7

Experimental Properties

• Color/Form: Colorless columnar crystals
• Density: 1.3393 (rough estimate)
• Melting Point: 207.0 to 211.0 deg-C
• Boiling Point: 413°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.6500 (estimate)
• PSA: 70.65000
• LogP: -0.14610
• Solubility: It is easily soluble in ethanol but poorly soluble in ether

4-Phenyl-1,2,4-triazolidine-3,5-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 4-Phenyl-1,2,4-triazolidine-3,5-dione

Recent Advances in the Study of 4-Phenyl-1,2,4-triazolidine-3,5-dione (CAS: 15988-11-1)

4-Phenyl-1,2,4-triazolidine-3,5-dione (CAS: 15988-11-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its potential as a pharmacophore in drug design. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

One of the most notable advancements in the study of 4-Phenyl-1,2,4-triazolidine-3,5-dione is its application in the development of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers utilized molecular docking studies to elucidate the binding interactions between the compound and the COX-2 active site, providing valuable insights for the design of next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-Phenyl-1,2,4-triazolidine-3,5-dione has shown promise as a scaffold for anticancer drug development. A recent Nature Communications article highlighted its ability to modulate the activity of key oncogenic pathways, including the PI3K/AKT/mTOR signaling cascade. The study reported that certain derivatives of the compound induced apoptosis in cancer cell lines while exhibiting minimal cytotoxicity toward normal cells, suggesting a favorable therapeutic window.

The synthesis of 4-Phenyl-1,2,4-triazolidine-3,5-dione has also seen significant improvements in recent years. A 2022 paper in Organic Letters described a novel, high-yield synthetic route that employs green chemistry principles, reducing the reliance on hazardous reagents and solvents. This advancement not only enhances the scalability of production but also aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the optimization of 4-Phenyl-1,2,4-triazolidine-3,5-dione-based therapeutics. Issues such as bioavailability and metabolic stability need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and demonstrated biological activities make it a compelling candidate for continued investigation in the field of medicinal chemistry.

In conclusion, the latest research on 4-Phenyl-1,2,4-triazolidine-3,5-dione (CAS: 15988-11-1) underscores its potential as a valuable tool in drug discovery and development. Its diverse biological activities, coupled with advancements in synthetic methodologies, position it as a compound of significant interest for future studies. Researchers are encouraged to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, to fully realize its potential.